Cas no 2096338-70-2 (Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2096338-70-2
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• MDL: MFCD13182223
• CID: 5154366
• Update Time: 2025-10-29

Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD13182223
• Inchi： 1S/C14H22BNO3/c1-10(2)17-12-9-16-8-7-11(12)15-18-13(3,4)14(5,6)19-15/h7-10H,1-6H3
• InChI Key： QVCMGKMDFATBCZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(B2OC(C)(C)C(C)(C)O2)=C1OC(C)C

Additional information on Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 2096338-70-2)

Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 2096338-70-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a tert-butyl ether group and a boronic acid derivative. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications in pharmaceutical and materials science.

The pyridine ring is a fundamental building block in organic chemistry due to its aromaticity and basicity. In the context of Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), the pyridine ring serves as a scaffold that can be readily functionalized to introduce additional substituents or linkages. The presence of the 1-methylethoxy group at the 3-position imparts steric bulk and electron-donating properties to the molecule, which can influence its reactivity and stability.

The 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) substituent is particularly noteworthy as it is a boronic acid derivative commonly used in Suzuki-Miyaura coupling reactions. These coupling reactions are widely employed in the synthesis of biologically active compounds and complex organic molecules. The boronic acid derivative facilitates the formation of carbon-carbon bonds under mild conditions, making it an invaluable tool in synthetic chemistry.

Recent research has highlighted the potential of Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) in drug discovery and development. For instance, studies have shown that compounds with similar structures exhibit potent activity against various diseases. One notable application is in the development of anticancer agents. The ability to fine-tune the electronic and steric properties of the molecule through strategic substitutions has led to the identification of several lead compounds with promising therapeutic profiles.

In addition to its pharmaceutical applications, Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) has been explored for use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers and other advanced materials. For example, researchers have utilized this compound as a monomer in polymerization reactions to create materials with tailored properties such as enhanced mechanical strength or improved thermal stability.

The synthesis of Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and sequential functionalization steps. Advances in catalysis and reaction engineering have significantly improved the efficiency and scalability of these processes.

From a safety perspective, it is important to handle Pyridine, 3-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) with appropriate precautions due to its reactivity and potential for forming hazardous intermediates during synthesis. Standard laboratory safety protocols should be followed to minimize risks associated with handling this compound.

In conclusion, Pyridine, 3-(1-methylethoxy)-4-(4,4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl) (CAS No. 2096338-70-2) is a multifaceted compound with broad applications in organic synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new possibilities for this compound, underscoring its importance in advancing scientific knowledge and technological innovation.